Cas no 2248393-23-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6516413
- 2248393-23-7
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate
-
- Inchi: 1S/C16H14F3NO4/c17-16(18,19)10-5-3-4-9(8-10)15(23)24-20-13(21)11-6-1-2-7-12(11)14(20)22/h1-2,6-7,9-10H,3-5,8H2
- InChI Key: JNUXCLFMTUAFQU-UHFFFAOYSA-N
- SMILES: FC(C1CCCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)(F)F
Computed Properties
- Exact Mass: 341.08749241g/mol
- Monoisotopic Mass: 341.08749241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 63.7Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516413-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 0.05g |
$768.0 | 2025-03-14 | |
| Enamine | EN300-6516413-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 0.1g |
$804.0 | 2025-03-14 | |
| Enamine | EN300-6516413-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 0.25g |
$840.0 | 2025-03-14 | |
| Enamine | EN300-6516413-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 0.5g |
$877.0 | 2025-03-14 | |
| Enamine | EN300-6516413-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 1.0g |
$914.0 | 2025-03-14 | |
| Enamine | EN300-6516413-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 2.5g |
$1791.0 | 2025-03-14 | |
| Enamine | EN300-6516413-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 5.0g |
$2650.0 | 2025-03-14 | |
| Enamine | EN300-6516413-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate |
2248393-23-7 | 95.0% | 10.0g |
$3929.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate
Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2248393-23-7) in Modern Chemical Research
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate, identified by its CAS number 2248393-23-7, represents a significant advancement in the field of pharmaceutical chemistry and molecular design. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that exhibit remarkable biological activity. The presence of a trifluoromethyl group and a dioxo moiety in the molecule imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.
In recent years, the pharmaceutical industry has increasingly focused on the development of molecules with enhanced metabolic stability and improved binding affinity to biological targets. The isoindol core of this compound has garnered attention due to its structural similarity to several bioactive natural products and synthetic intermediates. The dihydro ring system further contributes to the molecule's conformational flexibility, allowing for precise tuning of its pharmacokinetic profile. This balance between rigidity and flexibility is crucial for optimizing drug-like properties such as solubility, permeability, and bioavailability.
One of the most compelling aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate is its potential as a building block for more complex therapeutic agents. Researchers have leveraged this scaffold to develop novel inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism. The trifluoromethyl substituent, in particular, is well-known for its ability to modulate lipophilicity and metabolic resistance, making it a preferred choice in medicinal chemistry. Studies have demonstrated that molecules incorporating this group often exhibit improved pharmacological efficacy compared to their non-fluorinated counterparts.
The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the dioxo bridge through oxidation reactions and the introduction of the trifluoromethyl group via metal-catalyzed cross-coupling or halogenation processes. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing both cost and environmental impact. These improvements align with the growing emphasis on green chemistry principles in industrial applications.
From a biological perspective, the isoindol moiety has been implicated in various physiological processes due to its structural resemblance to indole derivatives found in neurotransmitters and plant secondary metabolites. The carboxylate functionality at the cyclohexane ring provides an additional site for interaction with biological targets, enhancing binding affinity through hydrogen bonding or electrostatic interactions. This dual-mode interaction is particularly advantageous for designing molecules with high selectivity against off-target effects.
Recent computational studies have shed light on the molecular dynamics of this compound when interacting with biological receptors. Molecular docking simulations have revealed that its rigid core allows for optimal alignment with protein binding pockets, while the flexible dihydro ring system enables conformational adaptation. These findings have guided rational drug design efforts aimed at improving therapeutic outcomes. Furthermore, quantum mechanical calculations have been employed to predict electronic properties such as charge distribution and dipole moments, which are critical for understanding reactivity and pharmacological effects.
The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate extends beyond pharmaceutical applications into materials science. Its unique electronic properties make it a candidate for organic semiconductors or luminescent materials used in optoelectronic devices. The combination of fluorine atoms enhances electron-withdrawing effects, which can be exploited to fine-tune charge transport characteristics in these materials. Such innovations underscore the interdisciplinary nature of modern chemical research and its potential to address challenges across multiple sectors.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate (CAS No. 2248393-23-7) exemplifies how sophisticated molecular design can lead to compounds with broad utility in medicine and technology. Its structural features—particularly the trifluoromethyl group and dioxo moiety—confer desirable properties that make it an invaluable asset in drug discovery pipelines. As research continues to uncover new applications for this compound, it will undoubtedly play a pivotal role in advancing both therapeutic strategies and material innovations.
2248393-23-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(trifluoromethyl)cyclohexane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)